Cas no 2228326-35-8 (tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate)

• Product Name: tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate
• CAS No: 2228326-35-8
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5913831
• PubChem ID: 165830442
• Update Time: 2025-10-28

tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate
• 2228326-35-8
• EN300-1883314
• tert-butyl N-{[3-(aminomethyl)-2,2-dimethylcyclopropyl]methyl}carbamate

• Inchi： 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-7-9-8(6-13)12(9,4)5/h8-9H,6-7,13H2,1-5H3,(H,14,15)
• InChI Key： YQIFXTBVMMYWBY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1C(CN)C1(C)C)=O

Computed Properties

• Exact Mass: 228.183778013g/mol
• Monoisotopic Mass: 228.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate

Introduction to tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate (CAS No. 2228326-35-8)

tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate, with the CAS number 2228326-35-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a cyclopropyl ring with an aminomethyl substituent. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate is highly versatile, making it an attractive candidate for various biological studies. The tert-butyl carbamate group provides stability and enhances the compound's solubility, while the cyclopropyl ring and aminomethyl substituent offer unique binding properties that can be exploited in drug design. Recent research has focused on understanding the pharmacological properties of this compound and its potential applications in treating various diseases.

In the realm of medicinal chemistry, tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate has been studied for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in numerous physiological processes. The unique structure of this compound allows it to interact with specific GPCRs, potentially modulating their activity and providing therapeutic benefits.

One of the key areas of research involving tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate is its potential as an analgesic agent. Pain management remains a significant challenge in healthcare, and there is a continuous need for new and effective analgesics. Studies have shown that this compound can effectively bind to opioid receptors, which are known to play a critical role in pain perception. By modulating these receptors, tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate may offer a novel approach to pain management with reduced side effects compared to traditional opioids.

Beyond its analgesic properties, tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a common underlying factor in many diseases, including arthritis, asthma, and cardiovascular disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. These findings suggest that tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate may have broad therapeutic applications in treating inflammatory conditions.

The pharmacokinetic properties of tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate have also been extensively studied. Its high lipophilicity and stability make it suitable for oral administration, which is a desirable feature for drug development. Additionally, the compound has shown good bioavailability and a favorable pharmacokinetic profile, indicating that it can be effectively absorbed and distributed throughout the body.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are promising and suggest that further clinical development is warranted.

In conclusion, tert-butyl N-{3-(aminomethyl)-2,2-dimethylcyclopropylmethyl}carbamate (CAS No. 2228326-35-8) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to explore its potential applications in pain management, inflammation treatment, and other areas of medical need. As more data becomes available from clinical trials, it is anticipated that this compound will play an important role in advancing healthcare solutions.